molecular formula C15H16F2N4 B5817127 2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine

2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine

Cat. No. B5817127
M. Wt: 290.31 g/mol
InChI Key: ZUXYDLKOVYXPNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its ability to modulate various biological processes, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The exact mechanism of action of 2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine is not fully understood, but it is believed to act as a modulator of various receptors and ion channels in the brain and other tissues. This compound has been shown to interact with several different types of receptors, including serotonin, dopamine, and adrenergic receptors.
Biochemical and Physiological Effects:
2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine has been shown to have a wide range of biochemical and physiological effects. These include modulation of neurotransmitter release, alteration of receptor binding, and changes in cell signaling pathways. This compound has also been shown to have potential therapeutic applications in the treatment of various neurological disorders, including depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine in lab experiments is its ability to modulate various biological processes, making it a valuable tool for researchers in a variety of fields. However, there are also some limitations to using this compound, including the need for careful dosing and potential side effects on cellular and organismal function.

Future Directions

There are many potential future directions for research involving 2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine. Some possible areas of study include its potential therapeutic applications in the treatment of neurological disorders, its effects on cellular and organismal function, and its interactions with other compounds and molecules in biological systems. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in a variety of scientific fields.

Synthesis Methods

The synthesis of 2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine involves the reaction of 2,5-difluorobenzylamine with pyrimidine-2,4-dione in the presence of a suitable catalyst. The resulting compound can be purified using standard techniques such as column chromatography.

Scientific Research Applications

2-[4-(2,5-difluorobenzyl)-1-piperazinyl]pyrimidine has been used in a wide range of scientific studies, including those related to neuroscience, pharmacology, and cancer research. This compound has been shown to modulate various biological processes, including neurotransmitter release, receptor binding, and cell signaling.

properties

IUPAC Name

2-[4-[(2,5-difluorophenyl)methyl]piperazin-1-yl]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16F2N4/c16-13-2-3-14(17)12(10-13)11-20-6-8-21(9-7-20)15-18-4-1-5-19-15/h1-5,10H,6-9,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZUXYDLKOVYXPNF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=C(C=CC(=C2)F)F)C3=NC=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16F2N4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

290.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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